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Compound of Interest

Compound Name: S07-1066

Cat. No.: B10861593

Essential Safety and Logistical Information for Laboratory Professionals

This document provides comprehensive guidance on the proper disposal procedures for S07-
1066, identified as Exxon™ Chlorobutyl™ 1066. Adherence to these protocols is critical for
ensuring laboratory safety and environmental compliance. This material is a chlorinated
copolymer of isobutylene and isoprene, presenting as a uniform, white to light amber bale.[1]
While it is not classified as a hazardous substance under normal conditions, specific
precautions must be taken during handling and disposal, particularly concerning potential dust
formation and thermal hazards.[2]

Summary of Key Data

For quick reference, the following table summarizes the key physical and chemical properties
of Exxon™ Chlorobutyl™ 1066.
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Property Value Test Method

Uniform, white to light amber
Appearance

bale

Density 0.92 g/cm? ASTM D297
Mooney Viscosity (ML 1+8,

195°C) 38 MU ASTM D1646 (mod)
Chlorine Content 1.25 wt% ExxonMobil Method
Volatiles < 0.6 wt% ASTM D5668 (mod)
Ash Content < 0.4 wt% ASTM D5667 (mod)
Water Content 0.3 wt% max ExxonMobil Method

Data sourced from the ExxonMobil Chemical Product Datasheet.[1]

Disposal Protocol

The primary method for the disposal of S07-1066 is through a licensed waste disposal
contractor. It is imperative to prevent the material from entering sewers, waterways, or soil.

Step-by-Step Disposal Procedure:

o Initial Assessment: Determine the quantity and form of the waste material. Note whether it is
in its original bale form or smaller pieces/dust.

o Containment:
o For solid pieces or bales, place them in a designated and clearly labeled waste container.

o For dust or smaller particles, carefully sweep or vacuum the material to prevent airborne
dispersal.[2] Use appropriate personal protective equipment (PPE), including eye
protection and respiratory masks, if dust is generated.[2]

o Labeling: The waste container must be clearly labeled as "Exxon™ Chlorobutyl™ 1066
Waste" or a similar identifier used in your facility, along with any other information required by
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your institution or local regulations.

o Storage: Store the sealed waste container in a dry, enclosed area, protected from direct
sunlight and other contaminants, awaiting collection.

e Engage a Licensed Contractor: Contact a certified waste disposal company with experience
in handling industrial polymer waste. Provide them with the Safety Data Sheet (SDS) for
Exxon™ Chlorobutyl™ 1066 to ensure they can manage it appropriately.

o Documentation: Maintain a record of the disposal, including the date, quantity of waste, and
the name of the disposal contractor.

Spill Response:

In the event of a spill, the immediate priority is to contain the material and prevent it from
spreading.

« |solate the Area: Cordon off the spill area to prevent personnel from walking through the
material.

o Containment: For larger spills, use booms or other physical barriers to confine the material.
o Cleanup:

o Carefully sweep or vacuum the spilled material.

o Place the collected material into a designated, labeled waste container.
» Decontamination: Clean the spill area thoroughly.

» Disposal: Dispose of the collected material and any contaminated cleaning supplies via a
licensed waste disposal contractor.

Experimental and Safety Considerations

While this document focuses on disposal, it is important to note that under normal processing
and use, the encapsulated additives within the polymer are not expected to pose a health
hazard. However, activities that may generate dust, such as grinding, require appropriate
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exposure controls.[3] If the material is heated, there is a risk of thermal burns, and any vapors
or fumes generated may be irritating to the eyes and respiratory tract.[2]

Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of S07-1066.
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Proper Disposal Workflow for S07-1066
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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